Cas no 2171962-32-4 (5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazol-3-amine
• CAS No: 2171962-32-4
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5565955
• PubChem ID: 165592911
• Update Time: 2025-10-28

5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 2171962-32-4
• 5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazol-3-amine
• EN300-1590871

• Inchi： 1S/C8H14N4/c1-12-7(10-8(9)11-12)5-4-6-2-3-6/h6H,2-5H2,1H3,(H2,9,11)
• InChI Key： ANWHDKXMYMOJQU-UHFFFAOYSA-N
• SMILES： N1(C)C(CCC2CC2)=NC(N)=N1

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazol-3-amine

5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazol-3-amine (CAS No. 2171962-32-4): A Comprehensive Overview

The 5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazol-3-amine (CAS No. 2171962-32-4) is a specialized 1,2,4-triazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique cyclopropylethyl side chain and a methyl-substituted triazole core, making it a valuable scaffold for drug discovery and material science applications.

Recent studies highlight the growing importance of triazole-containing compounds in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. The structural flexibility of 5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazol-3-amine allows for diverse modifications, enabling researchers to fine-tune its biological activity and physicochemical properties. This adaptability makes it particularly relevant in addressing current challenges in targeted drug delivery and precision medicine.

The synthesis of CAS 2171962-32-4 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical characterization using techniques such as NMR spectroscopy, mass spectrometry, and HPLC confirms the compound's structural integrity. Researchers are particularly interested in its hydrogen bonding capacity and lipophilicity profile, which influence its potential applications in drug formulation.

In pharmaceutical applications, 5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazol-3-amine serves as a key intermediate for developing novel therapeutic agents. Its structural features make it particularly suitable for designing compounds targeting central nervous system disorders and metabolic diseases. The compound's stability under physiological conditions and its ability to cross biological barriers are subjects of ongoing investigation in pharmacokinetic studies.

The agrochemical industry has also shown interest in triazole derivatives like CAS 2171962-32-4 for developing next-generation crop protection agents. The compound's potential as a building block for plant growth regulators and fungicide development aligns with current agricultural needs for sustainable and environmentally friendly solutions. Researchers are exploring its role in creating compounds with improved systemic activity and resistance management properties.

From a commercial perspective, the demand for 5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazol-3-amine has been steadily increasing, particularly from contract research organizations and pharmaceutical development companies. The compound is typically supplied in research quantities with purity levels ranging from 95% to 99%, catering to various experimental needs. Current market trends indicate growing interest in custom synthesis services for this and similar triazole derivatives.

Recent advancements in green chemistry have influenced the production methods for CAS 2171962-32-4, with emphasis on reducing organic solvent use and improving atom economy. These developments align with the pharmaceutical industry's push toward more sustainable manufacturing practices. The compound's stability profile makes it suitable for long-term storage under appropriate conditions, an important consideration for research laboratories.

Safety evaluations of 5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazol-3-amine suggest it requires standard laboratory handling precautions. While not classified as highly hazardous, proper personal protective equipment and ventilation controls are recommended during manipulation. Material Safety Data Sheets provide detailed guidance on handling, storage, and disposal procedures for this research chemical.

The scientific literature contains numerous references to 1,2,4-triazole derivatives with structural similarities to CAS 2171962-32-4, highlighting their broad utility in chemical research. Patent databases reveal ongoing innovation in applications of this compound class, particularly in areas of small molecule drug discovery and material science. These developments underscore the compound's relevance in contemporary research.

Future research directions for 5-(2-cyclopropylethyl)-1-methyl-1H-1,2,4-triazol-3-amine include exploration of its potential in combinatorial chemistry libraries and investigation of its structure-activity relationships in various biological systems. The compound's versatility positions it as a valuable tool for addressing current challenges in medicinal chemistry and chemical biology research.